Cas no 1282161-50-5 (3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid)
1282161-50-5 structure
Product Name:3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
CAS No:1282161-50-5
MF:C13H15BrFNO2
MW:316.166106462479
CID:6272643
PubChem ID:63132459
Update Time:2024-01-13
3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS012433724
- 1282161-50-5
- EN300-6745293
- 3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
- 3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
-
- Inchi: 1S/C13H15BrFNO2/c14-10-3-2-9(11(15)6-10)7-13(12(17)18)4-1-5-16-8-13/h2-3,6,16H,1,4-5,7-8H2,(H,17,18)
- InChI Key: WUPLRINFYBLURS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)F)CC1(C(=O)O)CNCCC1
Computed Properties
- Exact Mass: 315.02702g/mol
- Monoisotopic Mass: 315.02702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 49.3Ų
3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6745293-0.05g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6745293-0.1g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6745293-0.25g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6745293-0.5g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6745293-1.0g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6745293-2.5g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6745293-5.0g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6745293-10.0g |
3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid |
1282161-50-5 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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